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QUANTUM-First Protocol Overview

This protocol outlines the application of quizartinib in combination with standard 7+3 induction

chemotherapy, consolidation chemotherapy, and as maintenance monotherapy.

¢ Indication: Adult patients with newly diagnosed AML that is FLT3-ITD-positive, as detected by an
FDA-approved test [1].
¢ Treatment Phases: The therapy is administered across three sequential phases:
o Induction
o Consolidation
o Maintenance

The following table summarizes the key components of the quizartinib-based combination therapy protocol.

Treatment Phase Standard Chemotherapy Quizartinib Dosing Schedule & Key Notes

| Induction [1] [2] [3] | Cytarabine: 200 mg/m?/day continuous IV infusion (Days 1-7) Anthracycline: *
Daunorubicin 60 mg/m%day IV (Days 1-3) ¢ or Idarubicin 12 mg/m?/day IV (Days 1-3) | 35.4 mg (40 mg
dihydrochloride) orally, once daily | Start on Day 8 of induction cycle, continue for 14 days. A second
induction cycle may be administered if needed. | | Consolidation [1] [2] [3] | Cytarabine: 3 g/m? IV twice

daily (Days 1, 3, 5) | 35.4 mg (40 mg dihydrochloride) orally, once daily | Start on Day 6 of consolidation
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cycle, continue for 14 days. Patients may proceed to allogeneic hematopoietic stem cell transplantation (allo-
HCT) after consolidation. | | Maintenance [1] [2] [3] | N/A | 26.5 mg to 53 mg (30 mg to 60 mg
dihydrochloride) orally, once daily | Begin after consolidation (or after recovery from consolidation/allo-
HCT). Adminered in 28-day cycles for up to 36 cycles (approximately 3 years). Dose can be escalated from

26.5 mg to 53 mg based on tolerance and clinical assessment. |

Critical Safety & Management Protocols

The addition of quizartinib to chemotherapy necessitates rigorous safety monitoring, primarily due to the risk

of QT prolongation.

¢ QTc Prolongation & Cardiac Monitoring [1]: Quizartinib prolongs the QT interval in a dose- and

concentration-dependent manner. Cases of torsades de pointes and cardiac arrest have been reported.

o Contraindications: Do not administer to patients with severe hypokalemia, severe
hypomagnesemia, long QT syndrome, or a history of ventricular arrhythmias or torsades de
pointes.

o ECG Monitoring: Perform ECGs at baseline, then once weekly during induction and
consolidation. During maintenance, monitor weekly for at least the first month after any dose
initiation or escalation.

o Dosing Rules: Do not initiate or escalate quizartinib if QTcF > 450 ms.

o Electrolyte Management: Monitor and correct serum potassium and magnesium levels prior to
and during treatment.

o REMS Program: Quizartinib is available only through a restricted Risk Evaluation and
Mitigation Strategy (REMS) program [1].

e Other Adverse Events [4] [1] [3]: The most common grade >3 adverse events observed with the

combination include;

o Febrile neutropenia

o Neutropenia

o Thrombocytopenia

o Anemia

o Hypokalemia

o Pneumonia Serious adverse reactions also include sepsis and fungal infections. Permanent
discontinuation due to adverse reactions occurred in 20% of patients in the clinical trial [1].
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Mechanistic Rationale & Experimental Evidence

The rationale for this combination stems from the distinct but complementary mechanisms of action of the

individual agents and their effects on the cell cycle.

FLT3-ITD Mutation Quizartinib

Cytarabine + Anthracycline

Constitutive FLT3 Inhibits FLT3 Receptor
Signaling Activation Blocks Survival Signals

;

Cell Cycle Arrest Uncontrolled Cell Induces Apoptosis
& DNA Damage Proliferation & Survival (Cytotoxic)

Synergistic Leukemic Cell Kill

Click to download full resolution via product page

¢ Mechanism of Quizartinib: Quizartinib is a highly potent and selective, second-generation Type Il
FLT3 inhibitor. It targets the inactive conformation of the FLT3 receptor, effectively inhibiting FLT3-
ITD-driven constitutive signaling. This blockade suppresses key downstream pathways like STATS5,
PISK/AKT, and MAPK/ERK, leading to reduced leukemic cell proliferation and induction of apoptosis
[51 [2].

¢ Mechanism of Chemotherapy:

o Cytarabine: A nucleoside analog that is S-phase specific. It incorporates into DNA during
replication, leading to chain termination and inhibition of DNA synthesis, ultimately causing cell
death [6].

o Anthracyclines (e.g., Daunorubicin): Intercalate into DNA, disrupt topoisomerase Il function,
and generate free radicals, causing DNA damage and apoptosis across multiple cell cycle
phases [4].

¢ Synergistic Rationale: The combination is synergistic because it simultaneously targets multiple
vulnerabilities. While cytarabine and anthracyclines cause widespread DNA damage and cell death,
quizartinib specifically targets the FLT3-ITD oncogenic driver. Preclinical models suggest that
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simultaneous or closely sequenced administration is optimal, as FLT3 inhibitors can cause G1 cell
cycle arrest, which might otherwise protect cells from the S-phase specific effects of cytarabine [6].

Conclusion

The quizartinib-based regimen provides a new, effective treatment paradigm for patients with newly
diagnosed FLT3-ITD-positive AML. Adherence to the detailed dosing schedule across all treatment phases
and strict compliance with the safety monitoring protocols, particularly for QTc prolongation, are essential

for maximizing clinical efficacy and ensuring patient safety in both research and clinical practice.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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